N-[5-(4-nitrobenzyl)-1,3,4-thiadiazol-2-yl]-N'-phenylurea

• IUPAC Name: 1-[5-[(4-nitrophenyl)methyl]-1,3,4-thiadiazol-2-yl]-3-phenylurea
• InChI: InChI=1S/C16H13N5O3S/c22-15(17-12-4-2-1-3-5-12)18-16-20-19-14(25-16)10-11-6-8-13(9-7-11)21(23)24/h1-9H,10H2,(H2,17,18,20,22)
• InChI Key: DXMOGEJVRGLJCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)CC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H13N5O3S
• DSSTOX Substance ID: DTXSID901168115
• Molecular Weight: 355.4 g/mol
• CAS No.: 424815-43-0

Description

“N-[5-(4-nitrobenzyl)-1,3,4-thiadiazol-2-yl]-N’-phenylurea” is a complex organic compound. It contains a thiadiazole ring, which is a type of heterocyclic compound. The compound also contains a nitrobenzyl group, which is often used in the synthesis of various pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The nitrobenzyl group would contribute to the polarity of the molecule.

Chemical Reactions Analysis

Nitrobenzyl compounds are known to undergo various chemical reactions, including reduction and nucleophilic aromatic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Nitrobenzyl compounds are generally solid at room temperature.

Mechanism of Action

Target of Action

The primary target of N-[5-(4-nitrobenzyl)-1,3,4-thiadiazol-2-yl]-N’-phenylurea is Signal Transducer and Activator of Transcription 3 (STAT3) . STAT3 is an attractive target for cancer therapy .

Mode of Action

The compound has been designed based on a scaffold combination strategy . It has been identified as a selective STAT3 inhibitor that can directly bind to the SH2 domain . This binding inhibits the phosphorylation and translocation of STAT3, as well as the transcription of downstream genes .

Biochemical Pathways

The compound affects the Interleukin-6 (IL-6)/Janus Kinase (JAK)/STAT3 pathway . The inhibition of this pathway by the compound has been tested in HEK-Blue IL-6 reporter cells .

Pharmacokinetics

The compound’s impact on bioavailability is suggested by its efficacy in in vivo models .

Result of Action

The compound exhibits anti-proliferative activity against DU145 and MDA-MB-231 cancer cells, which have overactive STAT3 . It induces cell cycle arrest and apoptosis .

Action Environment

The compound shows in vivo anti-tumor efficacy in a DU145 xenograft model . After intraperitoneal administration, the compound inhibits tumor growth by 65.3% at a dose of 50 mg/kg , suggesting a promising prospect for further development .

Safety and Hazards

Nitrobenzyl compounds can be hazardous. They may cause skin and eye irritation, and may be harmful if swallowed or inhaled.